Cas no 2168505-34-6 (3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol)

• Product Name: 3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol
• CAS No: 2168505-34-6
• MF: C₁₂H₂₄BrNO
• MW: 278.229063034058
• CID: 6057920
• PubChem ID: 165505093
• Update Time: 2025-10-30

3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol
• 3-bromo-2-[1-(2-methylpropyl)piperidin-4-yl]propan-1-ol
• EN300-1459272
• 2168505-34-6

• Inchi： 1S/C12H24BrNO/c1-10(2)8-14-5-3-11(4-6-14)12(7-13)9-15/h10-12,15H,3-9H2,1-2H3
• InChI Key： GRTQEVZKQYQLSM-UHFFFAOYSA-N
• SMILES： BrCC(CO)C1CCN(CC(C)C)CC1

Computed Properties

• Exact Mass: 277.10413g/mol
• Monoisotopic Mass: 277.10413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol

Introduction to 3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol (CAS No. 2168505-34-6)

3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2168505-34-6, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. Its unique structural features, including a brominated piperidine ring and an aliphatic side chain, make it a valuable scaffold for designing novel therapeutic agents.

The brominated piperidine moiety in this compound is particularly noteworthy, as piperidine derivatives are widely recognized for their role in the development of various bioactive molecules. The presence of a bromine atom at the 3-position enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug design.

The aliphatic side chain attached to the piperidine ring, specifically the 1-(2-methylpropyl)propan-1-ol group, contributes to the compound's solubility and pharmacokinetic properties. This feature is crucial for ensuring that the molecule can be effectively absorbed, distributed, metabolized, and excreted by the body, thereby optimizing its therapeutic potential. The 2-methylpropyl group introduces steric hindrance, which can be leveraged to modulate binding interactions with biological targets, potentially improving drug affinity and reducing off-target effects.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. The 3D conformation of 3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol has been studied using techniques like X-ray crystallography and NMR spectroscopy. These studies have provided insights into how the arrangement of atoms influences the compound's reactivity and interactions with biological receptors. For instance, the orientation of the bromine atom relative to the piperidine nitrogen can significantly impact its ability to participate in hydrogen bonding or coordinate with metal ions.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). 3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol serves as an excellent candidate for this purpose due to its structural versatility. Researchers have utilized this compound as a building block to create libraries of derivatives that can disrupt specific PPIs implicated in diseases such as cancer and inflammation. The bromine atom provides a handle for further modifications, enabling the synthesis of analogs with tailored properties.

In addition to its potential in drug discovery, this compound has been explored in materials science applications. The unique combination of functional groups makes it suitable for designing polymers and coatings with enhanced mechanical strength and chemical resistance. For example, polymer chemists have investigated its incorporation into block copolymers to improve their thermal stability and biodegradability. Such developments underscore the broad utility of 3-bromo-2-1-(2-methylpropyl)piperidin-4-ylpropan-1-ol beyond traditional pharmaceutical contexts.

The synthesis of 3-bromo-2-1-(2-methylpropyl)piperidin-4-yloapanlanol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the bromine atom, followed by alkylation to attach the propanol side chain. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct complex carbon-carbon bonds with high precision.

Evaluation of 3-bromo-l-l-(2-methylpropyl)piperidin-l)-yloapanlanol in preclinical studies has revealed intriguing biological activities. Initial assays have shown that it exhibits moderate inhibition against certain kinases, which are enzymes overexpressed in many cancers. The compound's ability to modulate kinase activity is attributed to its interaction with critical residues within the active site pocket. Further research is ongoing to optimize its potency and selectivity through structural modifications.

The growing body of literature on piperidine derivatives underscores their significance in medicinal chemistry. Works by leading research groups have demonstrated how subtle changes in structure can dramatically alter biological activity. For example, studies comparing analogs with different substituents on the piperidine ring have provided valuable insights into structure-function relationships. These findings are instrumental in guiding future synthetic efforts toward more effective therapeutic agents.

Regulatory considerations also play a crucial role in the development of new compounds like 3-bromo-l-l-(Z-methylpropyl)piperidin-l)-yloapanlanol. Manufacturers must adhere to stringent guidelines set forth by agencies such as the FDA and EMA to ensure safety and efficacy before clinical trials can commence. Good Manufacturing Practices (GMP) are followed throughout production to maintain consistency and purity standards required for pharmaceutical use.

The future prospects for this compound remain bright, with ongoing research exploring new applications and refining synthetic routes. Collaborative efforts between academia and industry are expected to accelerate progress toward commercialization. As our understanding of biological pathways continues to expand, so too will our ability to design molecules like 3-bromo-l-l-(Z-methylpropyl)piperidin-l)-yloapanlanol that address unmet medical needs effectively.